Cas no 2228762-69-2 (2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropylmethanamine
• CAS No: 2228762-69-2
• MF: C₁₁H₁₃F₂NO₂S
• MW: 261.288228750229
• CID: 6166086
• PubChem ID: 165642331
• Update Time: 2025-05-20

2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropylmethanamine
• 2228762-69-2
• EN300-2003634
• [2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C11H13F2NO2S/c1-17(15,16)9-5-3-2-4-8(9)10(7-14)6-11(10,12)13/h2-5H,6-7,14H2,1H3
• InChI Key： RBQJOWQXRIFWBB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1(CN)CC1(F)F)(=O)=O

Computed Properties

• Exact Mass: 261.06350616g/mol
• Monoisotopic Mass: 261.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropylmethanamine

Compound 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropylmethanamine (CAS No. 2228762-69-2)

Compound 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropylmethanamine (CAS No. 2228762-69-2) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a cyclopropyl group substituted with fluorine atoms and a methanesulfonylphenyl moiety. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The cyclopropyl group in this compound is a three-membered ring with two fluorine atoms attached to the same carbon atom. This structure introduces significant ring strain, which can enhance reactivity in certain chemical reactions. The methanesulfonylphenyl group, on the other hand, adds electronic diversity to the molecule, potentially influencing its solubility, stability, and interactions with biological systems. Recent studies have shown that such substituents can significantly impact the pharmacokinetic profiles of compounds, making them more suitable for drug delivery applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of CAS No. 2228762-69-2 through a combination of coupling reactions and fluorination techniques. Researchers have employed methodologies such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution to construct the complex architecture of this compound. These methods not only ensure high purity but also allow for fine-tuning of the molecule's properties by modifying substituents on the phenyl ring or adjusting the fluorination pattern.

In terms of pharmacological applications, compound 2,2-difluoro-1-(2-methanesulfonylphenyl)cyclopropylmethanamine has shown promise as a potential lead compound in drug discovery programs targeting various diseases. Preclinical studies indicate that this compound exhibits selective binding to specific receptors, suggesting its potential as an antagonist or agonist in therapeutic interventions. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for treating conditions where drug delivery across biological barriers is critical.

Recent research has also explored the use of this compound in advanced materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The incorporation of fluorine atoms enhances the molecule's electron-withdrawing capabilities, which can be advantageous in designing materials with tailored electronic characteristics.

The synthesis and characterization of CAS No. 2228762-69-2 have been documented in several peer-reviewed journals, highlighting its stability under various reaction conditions and its compatibility with common analytical techniques such as NMR spectroscopy and mass spectrometry. These studies underscore the importance of thorough characterization in understanding the behavior of complex molecules like this one.

In conclusion, compound 2,2-difluoro-1-(methanesulfonylphenyl)cyclopropylmethanamine (CAS No. 1153554-45-3) represents a cutting-edge advancement in chemical synthesis with multifaceted applications across diverse scientific domains. Its unique structure and versatile properties position it as a valuable tool for researchers aiming to develop innovative solutions in pharmacology and materials science.